Cas no 97009-36-4 (4'-Chloro-3-(4-chlorophenyl)propiophenone)

• Product Name: 4'-Chloro-3-(4-chlorophenyl)propiophenone
• CAS No: 97009-36-4
• MF: C₁₅H₁₂Cl₂O
• MW: 279.161182403564
• CID: 751215
• PubChem ID: 11265932
• Update Time: 2025-04-23

4'-Chloro-3-(4-chlorophenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1,3-bis(4-chlorophenyl)-
• 1,3-bis(4-chlorophenyl)propan-1-one
• 4'-Chloro-3-(4-chlorophenyl)propiophenone
• 1,3-Bis(4-chlorophenyl)-1-propanone
• 1,3-bis-(4-chloro-phenyl)-propan-1-one
• 1,3-Bis-(4-chlor-phenyl)-propan-1-on
• 1-Propanone,1,3-bis(4-chlorophenyl)
• MFCD03843469
• DTXSID10460616
• AKOS016021906
• 97009-36-4
• SCHEMBL11123550

• MDL： MFCD03843469
• Inchi： 1S/C15H12Cl2O/c16-13-6-1-11(2-7-13)3-10-15(18)12-4-8-14(17)9-5-12/h1-2,4-9H,3,10H2
• InChI Key： ZDRPIYBPFYVFLT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCC(C1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 278.02700
• Monoisotopic Mass: 278.0265204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.257
• Boiling Point: 415.3°C at 760 mmHg
• Flash Point: 175.4°C
• Refractive Index: 1.592
• PSA: 17.07000
• LogP: 4.80890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 4'-Chloro-3-(4-chlorophenyl)propiophenone

1-Propanone, 1,3-bis(4-chlorophenyl)- (CAS No. 97009-36-4): A Comprehensive Overview in Modern Chemical Research

1-Propanone, 1,3-bis(4-chlorophenyl)-, identified by its CAS number 97009-36-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, featuring a unique structure with two chlorophenyl groups attached to a propanone backbone, has garnered attention due to its versatile applications and potential in developing novel chemical entities.

The molecular structure of 1-Propanone, 1,3-bis(4-chlorophenyl)- consists of a central propanone moiety substituted with two 4-chlorophenyl groups at the 1 and 3 positions. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable intermediate in synthetic chemistry. The presence of chlorine atoms enhances the reactivity of the compound, facilitating various chemical transformations that are crucial for drug discovery and material science.

In recent years, 1-Propanone, 1,3-bis(4-chlorophenyl)- has been explored for its role in the synthesis of biologically active molecules. Researchers have leveraged its structural features to develop intermediates for antiviral and anticancer agents. The chlorophenyl groups serve as anchor points for further functionalization, allowing chemists to tailor the molecule for specific biological targets. For instance, studies have demonstrated its utility in constructing complex scaffolds that mimic natural products with potent pharmacological effects.

The compound's relevance extends to the field of polymer chemistry as well. The combination of a ketone group and aromatic rings provides a platform for creating novel polymers with enhanced thermal stability and mechanical properties. These polymers find applications in high-performance materials used in aerospace, automotive, and electronics industries. The ability to modify the polymer backbone with functional groups derived from 1-Propanone, 1,3-bis(4-chlorophenyl)- opens up avenues for designing materials with tailored characteristics.

Advances in computational chemistry have further highlighted the importance of 1-Propanone, 1,3-bis(4-chlorophenyl)-. Molecular modeling studies have provided insights into its interaction with biological targets, aiding in the rational design of drugs. The compound's ability to form hydrogen bonds and π-stacking interactions with biomolecules has been particularly noted. These interactions are critical for drug-receptor binding affinity and specificity. By understanding these interactions at a molecular level, researchers can optimize the compound's pharmacokinetic properties.

The synthesis of 1-Propanone, 1,3-bis(4-chlorophenyl)- involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. One common approach involves the condensation of acetone with appropriately substituted phenols under acidic conditions. The subsequent chlorination step introduces the necessary chlorine atoms at the para position relative to the hydroxyl group. This method highlights the compound's versatility as a building block in organic synthesis.

In addition to its pharmaceutical applications, 1-Propanone, 1,3-bis(4-chlorophenyl)- has found utility in agrochemical research. Derivatives of this compound have been investigated as potential herbicides and fungicides due to their ability to disrupt metabolic pathways in pests. The structural motifs present in this molecule provide a scaffold for designing environmentally friendly agrochemicals that offer effective pest control while minimizing ecological impact.

The chemical reactivity of 1-Propanone, 1,3-bis(4-chlorophenyl)- has also been exploited in catalysis research. Transition metal-catalyzed reactions involving this compound have led to novel catalytic systems that enable efficient transformations under mild conditions. Such catalytic methods are crucial for sustainable chemistry, reducing waste and energy consumption in industrial processes.

Efforts are ongoing to expand the applications of 1-Propanone, 1,3-bis(4-chlorophenyl)-. Researchers are exploring new synthetic routes that improve yield and selectivity while minimizing side reactions. Additionally, green chemistry principles are being integrated into its synthesis to make it more environmentally benign. These efforts align with global initiatives aimed at promoting sustainable chemical practices.

The future prospects for 1-Propanone, 1,3-bis(4-chlorophenyl)- appear promising as it continues to be studied for its potential in various fields. Its unique structural features make it a valuable asset in drug discovery pipelines and material science innovations. As research progresses, new applications are likely to emerge, further solidifying its importance in modern chemical research.